Imidazo[1,2-a]pyridine-2-carboxylic acid hydrate

• IUPAC Name: imidazo[1,2-a]pyridine-2-carboxylic acid;hydrate
• InChI: InChI=1S/C8H6N2O2.H2O/c11-8(12)6-5-10-4-2-1-3-7(10)9-6;/h1-5H,(H,11,12);1H2
• InChI Key: ANUZXLALCAZJQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1)C(=O)O.O
• Molecular Formula: C8H8N2O3
• Molecular Weight: 180.16 g/mol

Description

Imidazo[1,2-a]pyridine-2-carboxylic acid hydrate is a useful research compound. Its molecular formula is C8H8N2O3 and its molecular weight is 180.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticandidal Activities

Imidazo[1,2-a]pyridine-2-carboxylic acid and its derivatives have been studied for their antimicrobial properties. Research has demonstrated that certain derivatives of this compound exhibit significant antimicrobial activity. For example, imidazo[1,2-a]pyridine-2-carboxylic acid arylidenehydrazides have shown promise in this area (Turan-Zitouni, Güven, & Blache, 2001). Additionally, these compounds have also been evaluated for their anticandidal properties, particularly against various strains of Candida (Kaplancıklı, Turan-Zitouni, Özdemr, & Revial, 2008).

Synthesis and Chemical Applications

The compound has been utilized in chemical synthesis, such as in the continuous flow synthesis of imidazo[1,2-a]pyridine-2-carboxamides and other related compounds. This advancement in synthesis techniques indicates its versatility and potential in creating a range of functionalized molecules (Herath, Dahl, & Cosford, 2010).

Fluorescent Probes Development

Imidazo[1,2-a]pyridine derivatives have been explored for their use in developing fluorescent probes. This application is particularly significant in biochemical pathways and cellular health monitoring. The photophysical properties of these compounds make them suitable for studying membrane dynamics, hydration, and fluidity (Renno et al., 2022).

Tuberculostatic Activity

Some derivatives of imidazo[1,2-a]pyridine-2-carboxylic acid have been synthesized and tested for their tuberculostatic activity. Although the activity was found to be low in some studies, the exploration of these derivatives continues to be a topic of interest in the search for new treatments for tuberculosis (Bukowski, 1984).

Therapeutic Agent Development

The imidazo[1,2-a]pyridine scaffold has been identified as a promising structure in medicinal chemistry due to its wide range of applications. It has been used in the development of agents with anticancer, antimycobacterial, antileishmanial, and other therapeutic activities. This highlights the compound's potential in creating novel therapeutic agents (Deep et al., 2016).